(Z)-N-(1-(1-cyano-2-((2-methoxyethyl)amino)-2-oxoethylidene)-1H-isoindol-3-yl)benzamide

• IUPAC Name: N-[(3Z)-3-[1-cyano-2-(2-methoxyethylamino)-2-oxoethylidene]isoindol-1-yl]benzamide
• InChI: InChI=1S/C21H18N4O3/c1-28-12-11-23-21(27)17(13-22)18-15-9-5-6-10-16(15)19(24-18)25-20(26)14-7-3-2-4-8-14/h2-10H,11-12H2,1H3,(H,23,27)(H,24,25,26)/b18-17-
• InChI Key: LUJCSFMIXWNVPQ-ZCXUNETKSA-N
• Canonical SMILES: COCCNC(=O)C(=C1C2=CC=CC=C2C(=N1)NC(=O)C3=CC=CC=C3)C#N
• Isomeric SMILES: COCCNC(=O)/C(=C\1/C2=CC=CC=C2C(=N1)NC(=O)C3=CC=CC=C3)/C#N
• Molecular Formula: C21H18N4O3
• Molecular Weight: 374.4 g/mol

Description

(Z)-N-(1-(1-cyano-2-((2-methoxyethyl)amino)-2-oxoethylidene)-1H-isoindol-3-yl)benzamide is a useful research compound. Its molecular formula is C21H18N4O3 and its molecular weight is 374.4. The purity is usually 95%.
BenchChem offers high-quality (Z)-N-(1-(1-cyano-2-((2-methoxyethyl)amino)-2-oxoethylidene)-1H-isoindol-3-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-N-(1-(1-cyano-2-((2-methoxyethyl)amino)-2-oxoethylidene)-1H-isoindol-3-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Imaging Diagnostics

Scintigraphic Detection of Melanoma Metastases Radiolabeled benzamide derivatives, including iodine-123-(S)-2-hydroxy-3-iodo-6-methoxy-N-[(1-ethyl-2-pyrrolidinyl) methyl] benzamide ([123I]-(S)-IBZM), have been explored for their potential in melanoma imaging due to the ectodermic origin of melanocytes and the presence of melanin in the substantia nigra. This tracer has shown promise in detecting cutaneous lesions, superficial pathologic lymph nodes, pulmonary, and hepatic metastases of melanoma, suggesting a novel application in oncology beyond its traditional use in studying neuropsychiatric disorders (Maffioli et al., 1994).

Metabolism and Toxicology

Metabolism of Acrylamide Studies on the metabolism of acrylamide in humans, a compound related by its metabolic pathways and chemical properties to the given chemical structure, provide insight into the body's handling of similar compounds. Metabolites such as N-acetyl-S-(2-carbamoylethyl)-cysteine (AAMA) and its S-oxide are produced, highlighting the body's detoxification processes and potential biomarkers for exposure assessment (Fennell et al., 2005).

Pharmacokinetics

Disposition and Metabolism of Novel Compounds Research into the disposition and metabolism of novel compounds like N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide provides foundational knowledge for understanding how similar complex molecules are processed by the human body. These studies are critical for drug development and safety assessments, offering insights into elimination pathways, metabolite formation, and potential toxicities (Renzulli et al., 2011).